![molecular formula C19H23BrClNO B1374553 3-{2-[(3-Bromo[1,1'-biphenyl]-4-yl)oxy]-ethyl}piperidine hydrochloride CAS No. 1220029-12-8](/img/structure/B1374553.png)
3-{2-[(3-Bromo[1,1'-biphenyl]-4-yl)oxy]-ethyl}piperidine hydrochloride
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Description
The compound “3-{2-[(3-Bromo[1,1’-biphenyl]-4-yl)oxy]-ethyl}piperidine hydrochloride” is a chemical compound with the formula C₁₉H₂₃BrClNO . It is a derivative of 3-Bromo[1,1’-biphenyl]-4-ol .
Chemical Reactions Analysis
While specific chemical reactions involving “3-{2-[(3-Bromo[1,1’-biphenyl]-4-yl)oxy]-ethyl}piperidine hydrochloride” are not available, related compounds such as pinacol boronic esters have been studied. They undergo catalytic protodeboronation, a valuable but not well-developed transformation .Scientific Research Applications
Synthesis and Characterization
- This compound has been utilized in the synthesis of novel non-peptide CCR5 antagonists, which are significant in HIV-1 infection prevention and treatment. In studies, its derivatives have shown potential as small molecular antagonists with implications in drug development for HIV-1 infection (H. Bi, 2014); (H. Bi, 2015); (Cheng De-ju, 2014).
Enantiomeric Resolution and Simulation Studies
- The compound's derivatives have been studied for their enantiomeric resolution and simulation. These studies are crucial for understanding the chiral properties of pharmaceutical compounds, which can significantly impact their efficacy and safety (I. Ali et al., 2016).
Synthesis of Vasodilation Agents
- Derivatives of this compound have been synthesized and tested for vasodilation properties. Such research is valuable in the development of treatments for cardiovascular diseases and conditions involving blood vessel constriction (A. S. Girgis et al., 2008).
Anti-bacterial Study
- Piperidine derivatives, which include this compound, have been synthesized and evaluated for antibacterial properties. This research contributes to the development of new antibacterial agents, which is crucial in the era of increasing antibiotic resistance (H. Khalid et al., 2016).
Synthesis of Anticancer Agents
- Research involving the compound's derivatives has led to the synthesis of new propanamide derivatives with potential as anticancer agents. The development of such agents is a crucial aspect of ongoing cancer research (A. Rehman et al., 2018).
properties
IUPAC Name |
3-[2-(2-bromo-4-phenylphenoxy)ethyl]piperidine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22BrNO.ClH/c20-18-13-17(16-6-2-1-3-7-16)8-9-19(18)22-12-10-15-5-4-11-21-14-15;/h1-3,6-9,13,15,21H,4-5,10-12,14H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGDPYBDASHZJGM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)CCOC2=C(C=C(C=C2)C3=CC=CC=C3)Br.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23BrClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1220029-12-8 |
Source
|
Record name | Piperidine, 3-[2-[(3-bromo[1,1′-biphenyl]-4-yl)oxy]ethyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1220029-12-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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